molecular formula C8H9NO4 B6255430 methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate CAS No. 916226-83-0

methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Cat. No. B6255430
CAS RN: 916226-83-0
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate” is a chemical compound. It is used for the synthesis of analogs of Lucanthone, having antitumor and bactericidal properties .


Synthesis Analysis

The synthesis of this compound can be achieved by condensation of methyl 2-isothiocyanatobenzoate and methyl malonate . Another method involves the alkaline hydrolysis of the ethyl ester of 4-(cyanoethoxycarbonylmethyl)-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, which is accompanied by decarboxylation with loss of two molecules of CO2 .


Molecular Structure Analysis

The structure of the compound was confirmed by means of elemental analysis, 1H NMR, 13C NMR, LC/MS, and single crystal X-ray diffraction . The presence of a strong intramolecular hydrogen bond between the hydroxy group and the carbonyl oxygen atom of the ester group in methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate is shown .


Chemical Reactions Analysis

The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components . This process leads readily and efficiently to heterocyclic enamines .

Scientific Research Applications

Synthesis of Novel Compounds

This compound is used in the synthesis of novel series of 2-oxo/thioxo/imino-1,2,3,4-tetrahydropyrimidines . The change in three types of starting material provides a variety of compounds that can show a wide range of biological activities .

Antiviral Applications

The synthesized compounds have shown antiviral properties . This makes it a potential candidate for the development of new antiviral drugs .

Anticancer Applications

The compound has been used in the synthesis of analogs of Lucanthone, which have antitumor properties . Additionally, the synthesized compounds have shown anticancer properties .

Antibacterial Applications

The synthesized compounds have shown antibacterial properties . This opens up possibilities for the development of new antibacterial drugs .

Antifungal Applications

The synthesized compounds have shown antifungal properties . This makes it a potential candidate for the development of new antifungal drugs .

Anti-inflammatory Applications

The synthesized compounds have shown anti-inflammatory activity . This makes it a potential candidate for the development of new anti-inflammatory drugs .

Antioxidant Applications

The synthesized compounds have shown antioxidant properties . This makes it a potential candidate for the development of new antioxidant drugs .

Calcium Channel Inhibition

The synthesized compounds have shown properties of calcium channel inhibition . This makes it a potential candidate for the development of new drugs that require calcium channel inhibition .

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions should be taken while handling it. This includes avoiding all personal contact, including inhalation, and using protective clothing when risk of exposure occurs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate involves the condensation of methyl 3-oxobutanoate with ethyl acetoacetate followed by cyclization and subsequent hydrolysis.", "Starting Materials": [ "Methyl 3-oxobutanoate", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Methyl 3-oxobutanoate and ethyl acetoacetate are condensed in the presence of sodium ethoxide to form methyl 4-oxo-2-pentenoate.", "Step 2: Methyl 4-oxo-2-pentenoate undergoes cyclization in the presence of acetic acid to form methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate.", "Step 3: The cyclized product is hydrolyzed with hydrochloric acid to form the corresponding acid.", "Step 4: The acid is neutralized with sodium hydroxide to form the sodium salt.", "Step 5: The sodium salt is treated with methanol to form the methyl ester.", "Step 6: The methyl ester is hydrolyzed with sodium hydroxide to form the final product, methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate." ] }

CAS RN

916226-83-0

Product Name

methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Molecular Formula

C8H9NO4

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.